2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide

• IUPAC Name: 2-methyl-N-pyridin-3-yl-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C14H11N3OS/c1-9-16-12-5-4-10(7-13(12)19-9)14(18)17-11-3-2-6-15-8-11/h2-8H,1H3,(H,17,18)
• InChI Key: GMLUGSKQNLCVAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol

Description

2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide, also known as PBTZ169, is a synthetic compound that has shown promising results in the treatment of tuberculosis. In recent years, the emergence of drug-resistant strains of tuberculosis has become a major public health concern, making the development of new drugs a top priority. PBTZ169 is one such drug that has shown potential in the fight against this deadly disease.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide is not fully understood, but it is believed to target multiple enzymes involved in the synthesis of mycobacterial cell wall components. This leads to disruption of the cell wall and ultimately, cell death. 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has also been shown to inhibit the activity of efflux pumps, which are responsible for pumping out drugs from the bacterial cell.
Biochemical and Physiological Effects
2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has been shown to have low toxicity in vitro and in vivo studies. In addition, it has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has also been shown to have good penetration into macrophages, which are the cells that are infected by Mycobacterium tuberculosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide is its potent activity against drug-resistant strains of Mycobacterium tuberculosis. This makes it a valuable tool in the fight against this deadly disease. However, one limitation of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide is its relatively complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

There are several potential future directions for research on 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide. One area of interest is the development of new formulations of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide that could improve its pharmacokinetic properties. Another area of interest is the development of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide analogs that could have improved activity against drug-resistant strains of Mycobacterium tuberculosis. Finally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide and its potential for use in combination therapy with other anti-tuberculosis drugs.

Synthesis Methods

The synthesis of 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide involves a multi-step process that begins with the reaction of 2-aminopyridine with 2-bromoacetophenone to form an intermediate. This intermediate is then reacted with potassium thioacetate to form the benzothiazole ring. The final step involves the addition of a carboxamide group to the 6-position of the benzothiazole ring.

Scientific Research Applications

2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has been the subject of extensive scientific research, particularly in the field of tuberculosis treatment. In vitro studies have shown that 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has potent activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis, the bacterium that causes tuberculosis. In addition, 2-methyl-N-3-pyridinyl-1,3-benzothiazole-6-carboxamide has been shown to have synergistic effects when used in combination with other anti-tuberculosis drugs, such as isoniazid and rifampicin.